1-[4-(1,3-Thiazol-4-yl)phenyl]ethan-1-one

• Molecular Formula: C11H9NOS
• Molecular Weight: 203.26 g/mol
• IUPAC Name: 1-[4-(1,3-thiazol-4-yl)phenyl]ethanone
• InChI: InChI=1S/C11H9NOS/c1-8(13)9-2-4-10(5-3-9)11-6-14-7-12-11/h2-7H,1H3
• InChI Key: PHJIFJJORJXADY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)C2=CSC=N2

Description

1-[4-(1,3-Thiazol-4-yl)phenyl]ethan-1-one is a useful research compound. Its molecular formula is C11H9NOS and its molecular weight is 203.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred suspension of phosphorus pentasulfide (24.5 g, 110 mmol) in dioxane (250 ml) was added formamide (28.4 g. 630 mmol), and the mixture was heated at reflux temperature for 2 hours. The reaction mixture was cooled down to room temperature, and the solution was decanted away from solids. To a stirred solution of 1-(4-acetylphenyl)-2-bromo-1-ethanone (2.0 g, 8.3 mmol) in dioxane (80 ml) was added the thioformamide solution, and the mixture was heated at reflux temperature for 13 hours. The reaction mixture was cooled down to room temperature, and made basic by addition of 0.5M NaOH aqueous solution. The whole was extracted with diethylether. The organic layer was washed with brine, dried over MgSO4, and concentrated in vacuo. The residue was purified by flash chromatography eluting with ethyl acetate-hexane (1:4) to give the title compound (610 mg, 36% yield).